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Compound of Interest

Compound Name: Bis(2-ethylhexyl) Suberate

CAS No.: 5238-22-2

Cat. No.: B1276384

Get Quote

This document provides a detailed technical guide for researchers, scientists, and drug

development professionals on the application of Bis(2-ethylhexyl) suberate (DEHS) as a

plasticizer in Polyvinyl Chloride (PVC) formulations. This guide moves beyond a simple

recitation of protocols to offer in-depth scientific reasoning and practical insights into the

formulation, processing, and evaluation of DEHS-plasticized PVC, with a particular focus on

applications demanding high safety and performance, such as medical devices and

pharmaceutical packaging.

Introduction: The Imperative for Phthalate
Alternatives
For decades, Di(2-ethylhexyl) phthalate (DEHP) has been the benchmark plasticizer for flexible

PVC due to its excellent performance and cost-effectiveness.[1][2] However, growing concerns

over the potential health risks associated with DEHP, including its classification as a

reproductive toxicant and an endocrine disruptor, have necessitated a shift towards safer

alternatives.[3][4][5] This is particularly critical in the medical and pharmaceutical fields, where

patient exposure to leachable compounds from devices and packaging is a primary safety

concern.[6][7]
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Bis(2-ethylhexyl) suberate (also known as Dioctyl Suberate or DEHS) has emerged as a

promising alternative. As a dicarboxylate ester, it offers a favorable toxicological profile

compared to phthalates while imparting the necessary flexibility and durability to PVC. This

guide will explore the scientific basis for its use and provide practical protocols for its successful

implementation.

Chemical Structure and Properties of Bis(2-ethylhexyl)
Suberate (DEHS)
DEHS is the diester of suberic acid and 2-ethylhexanol. Its chemical structure is a key

determinant of its performance as a plasticizer.

Molecular Formula: C24H46O4

Molecular Weight: 398.63 g/mol [8]

The long, linear aliphatic chain of the suberic acid backbone provides excellent flexibility, while

the branched 2-ethylhexyl groups ensure good compatibility with the PVC matrix. This structure

contributes to efficient plasticization, low volatility, and improved low-temperature performance.

Formulation Development with DEHS
The successful integration of DEHS into a PVC formulation requires a systematic approach to

achieve the desired material properties. The following sections detail key formulation

considerations.

Starting Point Formulations
The concentration of the plasticizer is typically expressed in "parts per hundred resin" (phr). A

general starting point for achieving a flexible PVC compound with a Shore A hardness in the

range of 70-90, suitable for applications like medical tubing or bags, is between 40 and 60 phr

of DEHS.

Table 1: Exemplary Starting Point Formulations for DEHS-Plasticized PVC
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Component Function Concentration (phr)

PVC Resin (K-value 65-70) Polymer Matrix 100

Bis(2-ethylhexyl) suberate

(DEHS)
Primary Plasticizer 40 - 60

Heat Stabilizer (e.g., Ca/Zn

stearate)
Prevents thermal degradation 2 - 4

Lubricant (e.g., Stearic acid) Processing aid 0.5 - 1.5

Co-stabilizer/Secondary

Plasticizer (e.g., ESBO)

Synergistic stabilization and

plasticization
3 - 5

Note: The final hardness and mechanical properties will depend on the specific grade of PVC

resin and the other additives used.

The Role of Other Additives
Heat Stabilizers: PVC is thermally sensitive and requires the addition of heat stabilizers to

prevent degradation during processing. Calcium/Zinc (Ca/Zn) based stabilizers are

commonly preferred for medical and food contact applications due to their low toxicity.

Lubricants: A balanced lubricant system (internal and external) is crucial for smooth

processing and a good surface finish.

Co-stabilizers/Secondary Plasticizers: Epoxidized soybean oil (ESBO) is often used in

combination with primary plasticizers. It acts as a co-stabilizer by scavenging HCl released

during degradation and also contributes to the overall plasticization.

Processing and Characterization of DEHS-
Plasticized PVC
The processing of DEHS-plasticized PVC can be accomplished using standard industrial

techniques such as extrusion, injection molding, and calendering.

Processing Parameters
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While specific processing data for DEHS is not extensively published, its structural similarity to

other dicarboxylate esters suggests that processing temperatures will be in a similar range to

those used for DEHP-plasticized PVC. A typical processing window would be:

Melt Temperature: 160°C - 190°C

Two-Roll Mill Temperature: 140°C - 160°C[9]

It is crucial to conduct preliminary processing trials to optimize the temperature profile and

screw speed for a given formulation and equipment.

Performance Evaluation and Comparative Data
The performance of DEHS as a plasticizer is best understood through a comparative analysis

of the mechanical and thermal properties of the resulting PVC compound.

Table 2: Comparative Performance of DEHS and Other Plasticizers in PVC (at 50 phr)
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Property
Unplastic
ized PVC

PVC-
DEHP

PVC-
DEHS

PVC-
DEHT
(DOTP)

PVC-
TOTM

PVC-
ATBC

Tensile

Strength

(MPa)

~52 ~23
> DEHP[8]

[10]
~20-25 ~20-25 ~20-25

Elongation

at Break

(%)

<10 ~350
> DEHP[8]

[10]
~300-400 ~300-400 ~300-400

Shore A

Hardness
>95 ~80-85

Similar to

DEHP
~80-85 ~85-90 ~75-80

Glass

Transition

Temp. (Tg)

(°C)

~80-85 ~-20 to 0

65.36 -

71.90*[8]

[10]

~-20 to 0 ~-10 to 10 ~-25 to -5

Thermal

Degradatio

n Onset

(°C)

~200 ~250-270 ~287[8] ~260-280 ~280-300 ~240-260

*Note: The reported Tg for PVC-DEHS in the referenced study appears unusually high for a

plasticized PVC and may reflect a different measurement technique or interpretation. Generally,

a significant depression of Tg is expected.

The data indicates that DEHS is a highly effective plasticizer, capable of imparting flexibility and

elongation comparable to, or even exceeding, that of DEHP.[8][10] Its thermal stability is also

noteworthy, suggesting a wide processing window.

Protocols for Formulation and Testing
The following protocols provide a framework for the preparation and evaluation of DEHS-

plasticized PVC in a laboratory setting.
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Protocol for the Synthesis of Bis(2-ethylhexyl) Suberate
(DEHS)
This protocol outlines a general laboratory-scale synthesis of DEHS via Fischer esterification.

Materials:

Suberic acid

2-ethylhexanol (molar excess, typically 2.5:1 to 3:1 with respect to suberic acid)

Acid catalyst (e.g., p-toluenesulfonic acid or methane sulfonic acid)[11]

Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Rotary evaporator

Procedure:

Combine suberic acid, 2-ethylhexanol, and the acid catalyst in a round-bottom flask

equipped with a Dean-Stark apparatus and a condenser.

Add toluene to the flask.

Heat the mixture to reflux and continue heating until the theoretical amount of water has

been collected in the Dean-Stark trap.

Cool the reaction mixture to room temperature.

Wash the organic layer sequentially with sodium bicarbonate solution, water, and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield the crude DEHS.

Purify the crude product by vacuum distillation.

Diagram 1: Synthesis of Bis(2-ethylhexyl) Suberate

Suberic Acid

Reactor
(with Dean-Stark)2-Ethylhexanol

Acid Catalyst

Reflux & Water RemovalHeat Aqueous Workup
(Wash & Dry) Vacuum Distillation Bis(2-ethylhexyl) Suberate

Click to download full resolution via product page

A simplified workflow for the synthesis of DEHS.

Protocol for Preparation of Plasticized PVC Films
(Solvent Casting)
This method is suitable for preparing small, uniform films for preliminary testing.

Materials:

PVC resin

DEHS

Tetrahydrofuran (THF)

Glass petri dish

Procedure:
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Accurately weigh PVC resin and DEHS to the desired phr.

Dissolve both components in THF in a glass beaker with gentle stirring until a homogenous

solution is obtained.

Pour the solution into a clean, level glass petri dish.

Cover the petri dish loosely to allow for slow evaporation of the solvent in a fume hood.

Once the film is dry, carefully peel it from the petri dish.

Dry the film further in a vacuum oven at a slightly elevated temperature (e.g., 40-50°C) to

remove residual solvent.

Protocol for Mechanical Testing (ASTM D638)
Objective: To determine the tensile strength and elongation at break of the plasticized PVC film.

Procedure:

Cut dumbbell-shaped specimens from the prepared PVC films according to the dimensions

specified in ASTM D638.

Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours.

Use a universal testing machine (tensile tester) to pull the specimens at a constant rate of

speed until they break.

Record the maximum stress (tensile strength) and the elongation at the point of rupture.

Protocol for Hardness Testing (ASTM D2240)
Objective: To measure the Shore A hardness of the PVC compound.

Procedure:

Stack several layers of the prepared PVC film to achieve a minimum thickness of 6 mm.
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Use a calibrated Shore A durometer to measure the hardness at multiple points on the

surface of the stacked sample.

Record the average of the readings.

Protocol for Migration Testing (Adapted from ASTM
D1239 and food simulant guidelines)
Objective: To quantify the amount of DEHS that leaches from the PVC into a simulant fluid.

Materials:

Prepared DEHS-plasticized PVC film of known surface area.

Food simulants (e.g., 10% ethanol for aqueous foods, 50% ethanol or isooctane for fatty

foods).[10][11]

Medical simulant (e.g., phosphate-buffered saline - PBS).[9]

Glass vials with inert caps.

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Procedure:

Cut a precisely measured piece of the PVC film and record its surface area and initial weight.

Place the film in a glass vial and add a known volume of the chosen simulant.

Seal the vial and incubate at a specified temperature and duration (e.g., 40°C for 24 hours).

After incubation, remove the film, dry it, and weigh it to determine weight loss.

Analyze the simulant liquid by HPLC to determine the concentration of leached DEHS. A

standard calibration curve for DEHS must be prepared beforehand.

Diagram 2: Experimental Workflow for PVC Formulation and Testing
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Workflow from formulation to final product testing.

Safety and Toxicological Considerations
While DEHS is positioned as a safer alternative to DEHP, a thorough toxicological evaluation is

paramount for its use in sensitive applications.

Current Status: There is a notable lack of publicly available, specific toxicological and

biocompatibility data for Bis(2-ethylhexyl) suberate. The toxicity data for DEHP is extensive

and has driven the search for alternatives, but this data cannot be directly extrapolated to

DEHS.[3][4][5]
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Recommendations: For applications in medical devices or drug development, it is imperative

that formulators conduct or commission comprehensive biocompatibility testing according to

ISO 10993 standards. This should include tests for cytotoxicity, sensitization, irritation, and

systemic toxicity.

Conclusion and Future Outlook
Bis(2-ethylhexyl) suberate presents itself as a technically viable, high-performance alternative

to DEHP for the plasticization of PVC. Its favorable mechanical and thermal properties make it

a strong candidate for a wide range of applications. However, the current lack of extensive,

publicly available data on its migration characteristics and biocompatibility underscores the

need for further research and validation, particularly for use in the medical and pharmaceutical

industries. The protocols and data presented in this guide provide a solid foundation for

researchers and formulators to begin their evaluation of this promising plasticizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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